1-(4-Fluoro-3-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C10H8F4OS
• Molecular Weight: 252.23 g/mol
• IUPAC Name: 1-[4-fluoro-3-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H8F4OS/c1-6(15)4-7-2-3-8(11)9(5-7)16-10(12,13)14/h2-3,5H,4H2,1H3
• InChI Key: XECDFZHZZSSQFS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC(=C(C=C1)F)SC(F)(F)F

Description

1-(4-Fluoro-3-(trifluoromethylthio)phenyl)propan-2-one is a ketonic aromatic compound featuring a propan-2-one backbone attached to a phenyl ring substituted with a fluorine atom at the para position (C4) and a trifluoromethylthio (-SCF₃) group at the meta position (C3). The -SCF₃ group is a strong electron-withdrawing substituent, while the fluorine atom contributes to both electronic and steric modulation. This compound is of interest in pharmaceutical and materials science due to the synergistic effects of its substituents on reactivity, stability, and lipophilicity .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The table below compares key structural and physicochemical attributes of 1-(4-Fluoro-3-(trifluoromethylthio)phenyl)propan-2-one with analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
1-(4-Fluoro-3-(trifluoromethylthio)phenyl)propan-2-one	4-F, 3-SCF₃	C₁₀H₈F₄OS	268.23	High lipophilicity; enhanced electron-withdrawing effects; potential intermediate for bioactive molecules.
1-(3-(Trifluoromethyl)phenyl)propan-2-one	3-CF₃	C₁₀H₉F₃O	202.17	Intermediate in fenfluramine synthesis; lower lipophilicity compared to -SCF₃ analogs.
1-(2-Nitro-4-(trifluoromethylthio)phenyl)propan-2-one	2-NO₂, 4-SCF₃	C₁₀H₈F₃NO₃S	279.24	Nitro group increases reactivity (e.g., susceptibility to reduction); used in electrophilic substitution studies.
1-(4-Fluoro-2-nitrophenyl)propan-2-one	4-F, 2-NO₂	C₉H₇FNO₃	196.16	Ortho-nitro group may sterically hinder reactions; lower stability under reductive conditions.
1-(3-Ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one	3-OCH₂CH₃, 5-SCF₃	C₁₂H₁₃F₃O₂S	278.29	Ethoxy group introduces steric bulk and moderate electron-donating effects.

Key Observations

Electron-Withdrawing Effects: The -SCF₃ group in the target compound exerts stronger electron-withdrawing effects compared to -CF₃ (e.g., in 1-(3-(trifluoromethyl)phenyl)propan-2-one), enhancing electrophilic substitution resistance and directing further reactions to specific ring positions . The nitro (-NO₂) group in analogs (e.g., 1-(2-Nitro-4-(trifluoromethylthio)phenyl)propan-2-one) amplifies reactivity but reduces stability under reductive or acidic conditions .

Synthetic Challenges :

• Introducing -SCF₃ requires specialized reagents (e.g., trifluoromethylthiolation agents), whereas -CF₃ can be installed via trifluoromethylation or direct substitution .
• Fluorination at the para position is typically achieved via electrophilic aromatic substitution or halogen exchange, influenced by the directing effects of adjacent groups .